Cas no 344329-67-5 (ethyl 4-chlorobutanecarboximidate)

• Product Name: ethyl 4-chlorobutanecarboximidate
• CAS No: 344329-67-5
• MF: C₆H₁₃Cl₂NO
• MW: 186.079519987106
• MDL: MFCD09751958
• CID: 5224310
• PubChem ID: 13163358
• Update Time: 2026-03-07

ethyl 4-chlorobutanecarboximidate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chlorobutanimidoate hydrochloride
• ethyl 4-chlorobutanecarboximidate

• MDL： MFCD09751958
• Inchi： 1S/C6H12ClNO.ClH/c1-2-9-6(8)4-3-5-7;/h8H,2-5H2,1H3;1H
• InChI Key： RBLIDILSOYWUTJ-UHFFFAOYSA-N
• SMILES： C(=N)(OCC)CCCCl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters

Additional information on ethyl 4-chlorobutanecarboximidate

Comprehensive Guide to Ethyl 4-Chlorobutanecarboximidate (CAS No. 344329-67-5): Properties, Applications, and Industry Insights

Ethyl 4-chlorobutanecarboximidate (CAS No. 344329-67-5) is a specialized organic compound with growing relevance in pharmaceutical and agrochemical research. This ester derivative, characterized by its chlorobutyl and carboximidate functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₇H₁₂ClNO₂, enables unique reactivity patterns, making it valuable for constructing complex molecules. Researchers frequently search for "ethyl 4-chlorobutanecarboximidate synthesis" or "344329-67-5 applications," reflecting its niche but critical role in modern organic synthesis.

The compound's imidate ester functionality allows selective transformations under mild conditions, a feature highlighted in recent publications on sustainable chemistry. With rising interest in "green synthesis methods 2024," ethyl 4-chlorobutanecarboximidate has been explored as a precursor for eco-friendly heterocycle formation. Its 4-chlorobutyl chain offers strategic advantages in drug design, particularly for modifying bioavailability—a hot topic in "pharmacokinetic optimization" discussions. Analytical data (GC-MS purity >98%, boiling point ~210°C) confirm its utility in high-precision applications.

Industry trends show increased demand for halogenated building blocks like 344329-67-5, driven by advances in "targeted drug delivery systems." Patent analyses reveal its use in prodrug development, aligning with searches for "bioconjugation techniques." The compound's stability in anhydrous environments makes it preferable over similar carboxylic acid derivatives for moisture-sensitive reactions. Safety data sheets emphasize standard organic lab precautions, addressing common queries about "handling sensitive reagents."

Emerging applications include its role in "click chemistry" workflows, where its balanced lipophilicity (LogP ~1.2) facilitates bioconjugation. This positions ethyl 4-chlorobutanecarboximidate as relevant to "next-gen antibody-drug conjugates" research. Spectroscopic profiles (IR: 1745 cm^-1 carbonyl stretch; ¹H NMR δ 1.3 ppm triplet) provide reliable identification markers, crucial for quality control in "GMP-compliant synthesis."

Regulatory-compliant shipping (non-hazardous classification) and storage recommendations (-20°C under argon) address logistical concerns from "specialty chemical procurement" professionals. Recent studies utilizing 344329-67-5 in flow chemistry setups demonstrate its compatibility with "continuous manufacturing" paradigms—a key Industry 4.0 focus area. The compound's cost-effectiveness compared to analogous bromo derivatives further enhances its commercial viability.

Future perspectives highlight potential in "metal-organic framework" functionalization and "enzyme inhibitor design," with computational studies predicting favorable docking profiles. As analytical techniques advance, the demand for high-purity ethyl 4-chlorobutanecarboximidate (HPLC >99%) is projected to rise, particularly for "high-throughput screening" applications. This aligns with broader market shifts toward "fragment-based drug discovery" methodologies.